Cas no 414889-80-8 (1-(3-bromophenyl)methylazepane)

• Product Name: 1-(3-bromophenyl)methylazepane
• CAS No: 414889-80-8
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• MDL: MFCD00811165
• CID: 3086090
• PubChem ID: 1377274
• Update Time: 2025-04-21

1-(3-bromophenyl)methylazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromobenzyl)-azepane
• 1-(3-bromophenyl)methylazepane
• EN300-1196658
• 414889-80-8
• SMR000496048
• Oprea1_671124
• Cambridge id 5268255
• DTXSID001320320
• AKOS003974600
• HMS2831H15
• CHEMBL1299392
• 1-[(3-bromophenyl)methyl]azepane
• CS-0271732
• MLS001000440
• 1-(3-bromobenzyl)azepane

• MDL： MFCD00811165
• Inchi： 1S/C13H18BrN/c14-13-7-5-6-12(10-13)11-15-8-3-1-2-4-9-15/h5-7,10H,1-4,8-9,11H2
• InChI Key： ZISKEZUFLBKFEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CCCCCC1

Computed Properties

• Exact Mass: 267.06226Da
• Monoisotopic Mass: 267.06226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų